Cas no 607-91-0 (Myristicin)

• Product Name: Myristicin
• CAS No: 607-91-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD00133549
• CID: 38776
• PubChem ID: 24846264
• Update Time: 2025-04-18

Myristicin Chemical and Physical Properties

Names and Identifiers

• Myristicin
• 5-Allyl-2,3-(methylendioxy)anisole
• 6-Allyl-4-methoxy-1,3-benzodioxole
• (ΑS)-N,N,Α-TRIMETHYL-3-(4-NITROPHENOXY)BENZENEMETHANAMINE
• 4-methoxy-6-prop-2-enyl-1,3-benzodioxole
• MYRISTICIN FROM PARSLEY OIL
• MYRISTICIN(AS)
• MYRISTICIN(SG)
• 1-allyl-4,5-methylenedioxy-3-methoxybenzene
• 3-methoxy-4,5-methylenedioxyallylbenzene
• myristicine
• 4-Methoxy-6-(2-propenyl)-1,3-benzodioxole
• SR-01000838340-3
• UNII-04PD6CT78W
• CHEBI:68234
• 1ST40367
• FT-0672575
• MLS001065535
• Benzene, 5-allyl-1-methoxy-2,3-(methylenedioxy)-
• CCG-208543
• DTXCID605693
• 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)- (9CI)
• 6-allyl-4-methoxy-benzo-1,3-dioxole
• EINECS 210-146-9
• 04PD6CT78W
• NCGC00091427-01
• 1-Allyl-3-methoxy-4,5-methylenedioxybenzene
• DTXSID1025693
• 4-methoxy-6-(prop-2-en-1-yl)-2H-1,3-benzodioxole
• 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)-
• Myristicin (6CI)
• HSDB 3516
• Myristicin, analytical standard
• NCGC00257726-01
• 6-allyl-4-methoxybenzo[d][1,3]dioxole
• BRN 0166218
• AC-34678
• SCHEMBL68041
• C10480
• HMS2270K14
• s3291
• Tox21_200172
• 5-Allyl-1-methoxy-2,3-(methylenedioxy)-Benzene
• MFCD00133549
• 4-Methoxy-6-[2-propenyl]-1,3-benzodioxole
• Myristicin_major
• MYRISTICIN [MI]
• 4-Methoxy-6-(2-propenyl)-1,3-benzodioxole, 9CI
• CS-0022781
• BDBM50242966
• SMR000112534
• MYRISTICIN [HSDB]
• HY-N2510
• SR-01000838340
• 607-91-0
• 5-19-02-00631 (Beilstein Handbook Reference)
• CCRIS 6782
• CHEMBL481044
• CAS-607-91-0
• 5-Allyl-1-methoxy-2,3-(methylenedioxy)benzene
• 5-ALLYL-1-METHOXY-2,3-METHYLENEDIOXYBENZENE
• 6-ALLYL-1,3-BENZODIOXOL-4-YL METHYL ETHER
• NS00017756
• NCGC00091427-02
• AKOS005604763
• MS-23038
• Q414057
• 1-Methoxy-2,3-methylenedioxy-5-(2-propenyl)benzene
• MLSMR
• STK693140
• 4-methoxy-6-(prop-2-en-1-yl)-1,3-benzodioxole
• DA-75834
• 1,3Benzodioxole, 4methoxy6(2propenyl)
• 210-146-9
• 5Allyl1methoxy2,3(methylenedioxy)benzene
• FM26113
• HY-N2510R
• Myristicin (Standard)
• 4-Methoxy-6-(2-propenyl)-1,3-benzodioxole;6-Allyl-4-methoxy-1,3-benzodioxole;5-Allyl-1-methoxy-2,3-(methylenedioxy)benzene
• 6Allyl4methoxy1,3benzodioxole
• 1,3-Benzodioxole, 4-methoxy-6-(2-propenyl)-(9CI)
• Benzene, 5allyl1methoxy2,3(methylenedioxy)
• 4Methoxy6(2propenyl)1,3benzodioxole

• MDL： MFCD00133549
• Inchi： 1S/C11H12O3/c1-3-4-8-5-9(12-2)11-10(6-8)13-7-14-11/h3,5-6H,1,4,7H2,2H3
• InChI Key： BNWJOHGLIBDBOB-UHFFFAOYSA-N
• SMILES： O1COC2C=C(CC=C)C=C(C1=2)OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.21
• Topological Polar Surface Area: 27.7Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Density: d2020 1.1437
• Melting Point: <-20 °C
• Boiling Point: bp40 173°
• Flash Point: 89.8±16.0 °C
• Refractive Index: nD20 1.54032
• Solubility: In water, 46.4 mg/L at 25 °C (est)
• PSA: 27.69000
• LogP: 2.15240
• Refractive Index: Index of refraction = 1.5403 at 20 °C/D
• Vapor Pressure: 6.46X10-3 mm Hg at 25 °C (est)

Myristicin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H361f-H412
• Warning Statement： P273-P281
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 52/53
• Safety Instruction： S61
• FLUKA BRAND F CODES：10-23
• RTECS：CY2625000
• Safety Term：S61
• Risk Phrases：R52/53
• Storage Condition：2-8°C

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